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Compound of Interest

Compound Name: Spantide

Cat. No.: B16317099

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Spantide. The following procedures detail personal

protective equipment (PPE), operational plans for safe handling, and disposal protocols to

ensure a secure laboratory environment.

Spantide Safety Data Summary
While Spantide II is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is a potent biologically active peptide and should be handled with care to

minimize exposure.[1] The following table summarizes key safety and physical data.
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Parameter Value Source

GHS Classification Not classified as hazardous [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Eye Protection

Not required per SDS, but

safety glasses are

recommended as a best

practice in a laboratory setting.

[1]

Solubility Soluble in water (1 mg/mL) [2]

Storage Temperature -20 °C or below [2]

Personal Protective Equipment (PPE)
Although the Safety Data Sheet (SDS) for Spantide II indicates minimal chemical hazards, its

biological activity as a tachykinin antagonist necessitates a cautious approach to prevent

unintended physiological effects. The following PPE is recommended for handling Spantide in

a laboratory setting.

Gloves: Wear nitrile or latex gloves to prevent skin contact. It is important to consult the

glove manufacturer's specifications to ensure compatibility and determine the breakthrough

time.[1]

Eye Protection: Safety glasses with side shields should be worn to protect against accidental

splashes, even though the SDS for Spantide II states eye protection is not required.[1]

Lab Coat: A standard laboratory coat should be worn to protect personal clothing from

contamination.

Respiratory Protection: If there is a risk of generating aerosols or dusts of Spantide, a

NIOSH-approved respirator may be necessary. All work with solid Spantide that could

generate dust should be performed in a chemical fume hood or a biological safety cabinet.
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Adherence to a strict operational plan is crucial for the safe handling of Spantide. The following

step-by-step guidance outlines the procedures for handling this compound.

Preparation:

Designate a specific area within the laboratory for handling Spantide.

Ensure a calibrated precision balance is available if working with the solid form.

Have all necessary equipment, including appropriate solvents and sterile containers,

readily accessible.

Verify that an emergency eyewash station and safety shower are in close proximity and

operational.

Handling Solid Spantide:

All weighing and initial dilutions of solid Spantide should be conducted in a chemical fume

hood or a biological safety cabinet to minimize the risk of inhalation.

Use appropriate tools, such as spatulas, for transferring the solid material.

Handling Spantide Solutions:

Handle all solutions containing Spantide with care to avoid splashes and aerosol

formation.

When preparing solutions, add the solvent to the solid Spantide slowly.

Clearly label all containers with the compound name, concentration, date, and appropriate

hazard warnings.

Accidental Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Rinse the mouth with water and seek immediate medical attention.

Disposal Plan
Proper disposal of Spantide and contaminated materials is essential to prevent environmental

contamination and accidental exposure.

Unused Spantide: Unused solid Spantide or solutions should be disposed of as chemical

waste. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidelines on chemical waste disposal.

Contaminated Labware:

Sharps: Needles, syringes, or other sharp objects contaminated with Spantide must be

placed in a designated sharps container.[3]

Non-sharps: Contaminated labware such as pipette tips, tubes, and flasks should be

collected in a designated biohazard or chemical waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated waste container.

While the SDS for Spantide II suggests that small quantities can be disposed of with

household waste, this is not a recommended practice in a research laboratory setting due to

the compound's biological activity.[1] Always follow your institution's specific waste disposal

protocols.

Spantide Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Spantide in a laboratory environment.
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Caption: Workflow for safe handling and disposal of Spantide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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